3-methyl-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide

• IUPAC Name: 3-methyl-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C16H14N2OS2/c1-10-4-3-5-11(8-10)15(19)17-12-6-7-13-14(9-12)21-16(18-13)20-2/h3-9H,1-2H3,(H,17,19)
• InChI Key: PNEDXPWEWQRMIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SC
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

Benzothiazole derivatives have been the focus of many studies due to their diverse biological activities. They have been found to have antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor properties.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

Benzothiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions of benzothiazole derivatives are diverse and depend on the specific derivative. For example, some benzothiazole derivatives have shown promising quorum-sensing inhibitors.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

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Antifungal Activity

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Antidepressant Properties

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Antioxidant Activity

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Antibacterial Activity

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on the specific derivative and its biological activity. For example, some benzothiazole derivatives have been found to inhibit the growth of M. tuberculosis.

Safety and Hazards

The safety and hazards of benzothiazole derivatives can vary depending on the specific derivative. Some benzothiazole derivatives, such as sulfathiazole, are used as drugs and have been found to have lesser side effects.

Future Directions

The future directions for research on benzothiazole derivatives are likely to continue to focus on their diverse biological activities and potential uses as drugs. This includes further studies on their synthesis, mechanisms of action, and safety and hazards.